Cas no 1361802-18-7 (Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate)

• Product Name: Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate
• CAS No: 1361802-18-7
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4932834
• Update Time: 2025-05-20

Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate

• Inchi： 1S/C11H14F2N2O2/c1-6-5-15-10(11(12)13)8(4-14)7(6)3-9(16)17-2/h5,11H,3-4,14H2,1-2H3
• InChI Key： SFNUFPKRJWIZQG-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=C(CC(=O)OC)C(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate

Introduction to Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate (CAS No. 1361802-18-7)

Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate, a compound with the chemical formula C₁₀H₁₄F₂N₃O₂, is a highly intriguing molecule in the realm of chemical and pharmaceutical research. This compound, identified by its unique CAS number 1361802-18-7, has garnered significant attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including an amine moiety, a difluoromethyl group, and a pyridine ring, makes this molecule a promising candidate for further investigation in drug discovery and synthetic chemistry.

The structural features of Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate contribute to its versatility in various chemical transformations. The amine group (-NH₂) provides a site for further functionalization, enabling the synthesis of more complex derivatives. Additionally, the difluoromethyl group (-CF₂) is known to enhance metabolic stability and binding affinity in drug molecules. These properties make this compound particularly interesting for the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their potential pharmacological applications. Pyridine derivatives, in particular, have been extensively studied due to their diverse biological activities. The compound Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate belongs to this class of molecules and has shown promise in several preclinical studies. Its ability to interact with various biological targets makes it a valuable scaffold for medicinal chemistry.

One of the most compelling aspects of Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. The structural features of this compound, particularly the presence of the amine and difluoromethyl groups, make it an ideal candidate for designing kinase inhibitors. Recent studies have demonstrated that similar pyridine derivatives can effectively inhibit the activity of specific kinases, leading to promising results in preclinical trials.

The synthesis of Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include condensation reactions, nucleophilic substitutions, and protection-deprotection strategies. Advanced synthetic techniques, such as transition metal-catalyzed reactions and flow chemistry, have been employed to improve the efficiency and scalability of the synthesis. These methods not only enhance the overall yield but also minimize waste generation, aligning with green chemistry principles.

The pharmacological profile of Methyl 3-(aminomethyl)-2-(difluoromethyl)-5-methylpyridine-4-acetate has been extensively evaluated in various cell-based assays and animal models. These studies have revealed its potential as an anti-inflammatory agent, an antioxidant, and a neuroprotective compound. The amine group interacts with biological targets such as receptors and enzymes, modulating cellular processes that are relevant to inflammation and oxidative stress. Additionally, the difluoromethyl group contributes to its stability and bioavailability, making it a suitable candidate for further development.

In conclusion, Methyl 3-(aminomethy1)-2-(difluoromethy1)-5-methy1pyridine-4-acetate (CAS No. 1361802-18-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it an attractive scaffold for drug discovery. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of novel treatments for various diseases.